Cas no 58139-04-1 (2-Iodo-3-methoxypyrazine)

• Product Name: 2-Iodo-3-methoxypyrazine
• CAS No: 58139-04-1
• MF: C₅H₅IN₂O
• MW: 236.010473012924
• MDL: MFCD09955597
• CID: 1024486
• PubChem ID: 10977417
• Update Time: 2025-06-14

2-Iodo-3-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methoxypyrazine
• AG-A-43240
• ANW-32884
• CTK7B2174
• RP08448
• Pyrazine, 2-iodo-3-methoxy-
• PDMRYBKGSOJHJJ-UHFFFAOYSA-N
• 2-Iodo-3-methoxypyrazine, AldrichCPR
• V6756
• ST24022271
• SY318976
• AC-23252
• 58139-04-1
• J-509705
• GS-6127
• SCHEMBL1899290
• H10462
• MFCD09955597
• DB-072431
• AKOS015851827
• DTXSID20450523
• EN300-646083

• MDL： MFCD09955597
• Inchi： 1S/C5H5IN2O/c1-9-5-4(6)7-2-3-8-5/h2-3H,1H3
• InChI Key： PDMRYBKGSOJHJJ-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CN=1)OC

Computed Properties

• Exact Mass: 235.94500
• Monoisotopic Mass: 235.94466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35

Experimental Properties

• Density: 1.935
• Melting Point: 62 ºC
• Boiling Point: 259 ºC
• Flash Point: 110 ºC
• Refractive Index: 1.605
• PSA: 35.01000
• LogP: 1.08980

2-Iodo-3-methoxypyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 2-Iodo-3-methoxypyrazine

Recent Advances in the Application of 2-Iodo-3-methoxypyrazine (CAS: 58139-04-1) in Chemical Biology and Pharmaceutical Research

2-Iodo-3-methoxypyrazine (CAS: 58139-04-1) is a heterocyclic compound that has gained significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyrazine core substituted with an iodine atom at the 2-position and a methoxy group at the 3-position, serves as a valuable building block in the synthesis of complex molecules. Its unique reactivity profile makes it particularly useful in cross-coupling reactions, which are pivotal in the development of novel therapeutic agents and bioactive molecules.

Recent studies have highlighted the role of 2-Iodo-3-methoxypyrazine in the synthesis of pyrazine derivatives, which are known for their diverse pharmacological activities. For instance, pyrazine-based compounds have demonstrated potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The iodine substituent in 2-Iodo-3-methoxypyrazine facilitates efficient palladium-catalyzed coupling reactions, enabling the rapid assembly of structurally diverse libraries of compounds for high-throughput screening in drug discovery programs.

One of the key advancements in the application of 2-Iodo-3-methoxypyrazine is its use in the synthesis of targeted covalent inhibitors (TCIs). TCIs are a growing class of therapeutics that form irreversible bonds with specific amino acid residues in target proteins, offering enhanced selectivity and prolonged pharmacological effects. Researchers have successfully incorporated 2-Iodo-3-methoxypyrazine into the design of TCIs for various disease targets, including cancer and neurodegenerative disorders. The compound's ability to undergo selective iodination reactions further enhances its utility in the development of radiolabeled probes for imaging and diagnostic applications.

In addition to its role in drug discovery, 2-Iodo-3-methoxypyrazine has been employed in the study of chemical biology mechanisms. For example, it has been used as a precursor in the synthesis of fluorescent probes for detecting reactive oxygen species (ROS) in cellular systems. These probes enable real-time monitoring of oxidative stress, which is implicated in numerous pathological conditions, including cancer, cardiovascular diseases, and aging. The methoxy group in 2-Iodo-3-methoxypyrazine contributes to the stability and solubility of these probes, making them suitable for in vitro and in vivo applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-Iodo-3-methoxypyrazine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce the formation of byproducts. Advances in catalytic systems and reaction conditions have shown promise in addressing these challenges, paving the way for broader utilization of this compound in industrial and academic settings.

Looking ahead, the continued exploration of 2-Iodo-3-methoxypyrazine is expected to yield new insights into its reactivity and applications. Ongoing research aims to expand its use in the development of next-generation therapeutics, diagnostics, and chemical tools. As the field of chemical biology evolves, 2-Iodo-3-methoxypyrazine is poised to play an increasingly important role in bridging the gap between chemistry and biology, ultimately contributing to the advancement of human health.